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Compound of Interest

Compound Name: 2,2'-Dihydroxyazobenzene

Cat. No.: B1580835 Get Quote

This document provides immediate and essential safety and logistical information for the

handling of 2,2'-Dihydroxyazobenzene (CAS No: 2050-14-8). It is intended for researchers,

scientists, and professionals in drug development, offering procedural guidance to ensure safe

laboratory practices.

Physicochemical and Safety Data
The following table summarizes the key quantitative data for 2,2'-Dihydroxyazobenzene.
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Property Value Reference

CAS Number 2050-14-8 [1][2][3][4]

Molecular Formula C₁₂H₁₀N₂O₂ [2][5]

Molecular Weight 214.22 g/mol [2][3][4]

Appearance
Yellow to amber to green

powder
[2]

Melting Point 170-179 °C [2][4]

Purity ≥97% [1][3]

Storage Temperature 2-8°C [2][4]

Hazard Statements H315, H319, H335 [1][3]

Signal Word Warning [1][3]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3
[3]

Operational Plan: Handling and Storage
Safe handling of 2,2'-Dihydroxyazobenzene requires strict adherence to the following

procedures to minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: Always handle 2,2'-Dihydroxyazobenzene in a well-ventilated area.[6] Use a

chemical fume hood or other appropriate exhaust ventilation where dust may be generated.

[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical. The following equipment is mandatory when handling

this compound:

Eye Protection: Wear chemical safety goggles or glasses with side-shields that conform to

EN166 standards.[3][6]
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Hand Protection: Use chemically resistant gloves (e.g., nitrile).[7] Gloves must be inspected

before use and disposed of properly after handling the material.[6] Avoid skin contact by

using proper glove removal techniques.[6]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a higher level of respiratory protection is required.[1][3]

Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[6] For larger

quantities or situations with a higher risk of splashing, chemical-resistant coveralls should be

considered.[7]

Footwear: Closed-toe shoes are mandatory.[8]

Handling Procedures
General Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust. Wash

hands thoroughly after handling and before breaks.[6]

Dispensing: When weighing or transferring the powder, do so in a designated area with local

exhaust ventilation to minimize dust generation.

Spills: In case of a spill, evacuate the area. Prevent dust formation.[6] Collect the spilled

material using a method that does not generate dust (e.g., HEPA-filtered vacuum or wet

sweeping). Place the collected material in a sealed container for disposal.[6]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[6] The recommended storage

temperature is between 2-8°C.[2][4]

Containers: Keep the container tightly closed to prevent contamination and moisture

absorption.[6]

Incompatibilities: Store away from incompatible materials (strong oxidizing agents).
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Proper disposal of 2,2'-Dihydroxyazobenzene and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Chemical Waste: Unused or waste 2,2'-Dihydroxyazobenzene should be collected in a

designated, labeled, and sealed container. Do not mix with other waste streams unless

compatibility is confirmed.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weighing papers, and pipette tips, must be considered hazardous waste.

These should be collected in a separate, clearly labeled, sealed container or bag.[6]

Disposal Procedure
Licensed Disposal: All waste containing 2,2'-Dihydroxyazobenzene must be disposed of

through a licensed hazardous waste disposal company. Do not dispose of this chemical

down the drain or in regular trash.[6]

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first

rinseate must be collected and disposed of as hazardous waste.[9] After thorough rinsing

and drying, deface or remove the label before disposing of the container as non-hazardous

waste.[9]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling 2,2'-
Dihydroxyazobenzene, from preparation to disposal, emphasizing critical safety checkpoints.
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Caption: Safe handling workflow for 2,2'-Dihydroxyazobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

